Cas no 2228393-57-3 (3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-1,1,1-trifluoropropan-2-ol)

• Product Name: 3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-1,1,1-trifluoropropan-2-ol
• CAS No: 2228393-57-3
• MF: C₁₀H₁₅F₃N₂O
• MW: 236.234112977982
• CID: 6405447
• PubChem ID: 165780896
• Update Time: 2025-11-06

3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-1,1,1-trifluoropropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-1,1,1-trifluoropropan-2-ol
• EN300-1953680
• 2228393-57-3

• Inchi： 1S/C10H15F3N2O/c1-4-15-7(3)8(6(2)14-15)5-9(16)10(11,12)13/h9,16H,4-5H2,1-3H3
• InChI Key： HRYXNVKDHBWHMH-UHFFFAOYSA-N
• SMILES： FC(C(CC1C(C)=NN(CC)C=1C)O)(F)F

Computed Properties

• Exact Mass: 236.11364759g/mol
• Monoisotopic Mass: 236.11364759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38Ų

Additional information on 3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-1,1,1-trifluoropropan-2-ol

Comprehensive Guide to 3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-1,1,1-trifluoropropan-2-ol (CAS No. 2228393-57-3)

3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-1,1,1-trifluoropropan-2-ol (CAS No. 2228393-57-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyrazole and trifluoromethyl functional groups, exhibits properties that make it valuable in various high-performance applications. Researchers and industry professionals are increasingly interested in its synthesis, reactivity, and potential uses, particularly in drug discovery and crop protection.

The molecular structure of 3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-1,1,1-trifluoropropan-2-ol combines a pyrazole ring with a trifluoropropanol side chain, contributing to its distinct chemical behavior. The presence of the trifluoromethyl group enhances its metabolic stability and lipophilicity, which are critical factors in medicinal chemistry. These attributes have led to its exploration as a building block for bioactive molecules, aligning with current trends in small-molecule drug development and sustainable agrochemicals.

In recent years, the demand for fluorinated compounds like 3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-1,1,1-trifluoropropan-2-ol has surged due to their enhanced bioavailability and resistance to enzymatic degradation. This compound is particularly relevant in the context of precision agriculture and targeted therapeutics, where efficiency and environmental impact are paramount. Its potential applications include serving as an intermediate in the synthesis of novel herbicides, fungicides, and pharmaceutical agents with improved efficacy.

From a synthetic chemistry perspective, 3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-1,1,1-trifluoropropan-2-ol offers versatility. Researchers have developed optimized routes for its preparation, often involving multi-step organic synthesis techniques such as cross-coupling reactions and fluorination protocols. These methods are designed to achieve high yields and purity, meeting the stringent requirements of industrial and academic laboratories. The compound’s stability under various conditions also makes it suitable for scale-up production.

The growing interest in 3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-1,1,1-trifluoropropan-2-ol is reflected in scientific literature and patent filings. Its role in crop protection strategies, for instance, aligns with global efforts to develop eco-friendly pesticides that minimize harm to non-target organisms. Similarly, in pharmaceuticals, its structural motifs are being investigated for kinase inhibitors and anti-inflammatory agents, addressing unmet medical needs.

Market dynamics indicate a rising demand for high-value chemical intermediates like 3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-1,1,1-trifluoropropan-2-ol. Suppliers and manufacturers are focusing on custom synthesis and bulk production to cater to diverse industrial needs. Regulatory compliance and quality control remain top priorities, ensuring that the compound meets international standards for research and commercial use.

For researchers exploring structure-activity relationships (SAR), this compound provides a valuable template. Its pyrazole core and trifluoromethyl alcohol moiety offer opportunities for structural modifications, enabling the design of derivatives with tailored properties. Such studies are crucial for advancing molecular design in both agrochemical and pharmaceutical sectors.

In summary, 3-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-1,1,1-trifluoropropan-2-ol (CAS No. 2228393-57-3) represents a cutting-edge compound with broad applicability. Its unique chemical features align with contemporary research priorities, including sustainable chemistry and drug innovation. As scientific understanding of its potential grows, so does its prominence in industrial and academic settings.